Cas no 900008-33-5 (N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylcyclohexanecarboxamide)

• Product Name: N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylcyclohexanecarboxamide
• CAS No: 900008-33-5
• MF: C₁₈H₁₈ClN₅O₂
• MW: 371.820822238922
• CID: 5504878
• Update Time: 2025-10-21

N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]cyclohexanecarboxamide
• N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylcyclohexanecarboxamide

• Inchi： 1S/C18H18ClN5O2/c19-13-7-4-8-14(9-13)24-16-15(10-21-24)18(26)23(11-20-16)22-17(25)12-5-2-1-3-6-12/h4,7-12H,1-3,5-6H2,(H,22,25)
• InChI Key： PCDDSQLVRIJUQS-UHFFFAOYSA-N
• SMILES： C1(C(NN2C=NC3N(C4=CC=CC(Cl)=C4)N=CC=3C2=O)=O)CCCCC1

Additional information on N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylcyclohexanecarboxamide

Comprehensive Analysis of N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylcyclohexanecarboxamide (CAS No. 900008-33-5)

The compound N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylcyclohexanecarboxamide (CAS No. 900008-33-5) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a pyrazolo[3,4-d]pyrimidine core and a cyclohexanecarboxamide moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that has revolutionized the treatment of chronic diseases such as cancer and autoimmune disorders.

In recent years, the demand for small-molecule inhibitors like N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylcyclohexanecarboxamide has surged, driven by the growing prevalence of precision medicine and targeted therapies. This compound's ability to modulate specific enzymatic pathways aligns with the current trend toward personalized healthcare, where treatments are tailored to individual genetic profiles. Its 3-chlorophenyl substituent further enhances its bioavailability and binding affinity, making it a subject of intense study in drug discovery pipelines.

The synthetic route for CAS No. 900008-33-5 involves multi-step organic transformations, including cyclization and amide coupling reactions, which are critical for achieving high chemical purity and yield. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm its structural integrity. These methodologies are essential for ensuring compliance with Good Manufacturing Practices (GMP), a topic frequently searched by professionals in the pharmaceutical industry.

From a mechanistic perspective, this compound exhibits notable selectivity toward certain protein kinases, which are often dysregulated in proliferative diseases. This specificity minimizes off-target effects, a common concern in drug development. Discussions on platforms like PubMed and ResearchGate highlight its potential in combination therapies, particularly when paired with immunomodulators or checkpoint inhibitors.

Environmental and toxicological studies of N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylcyclohexanecarboxamide have also gained traction, as regulatory agencies emphasize green chemistry principles. Researchers are exploring biodegradable derivatives and solvent-free synthesis methods to reduce its ecological footprint. These efforts resonate with the global push toward sustainable pharmaceuticals, a hot topic in both academic and industrial circles.

In summary, CAS No. 900008-33-5 represents a cutting-edge chemical entity with multifaceted applications. Its structure-activity relationship (SAR) continues to be refined through computational modeling and high-throughput screening, underscoring its relevance in modern biomedical research. As the scientific community delves deeper into its pharmacokinetic and pharmacodynamic properties, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.